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Compound of Interest

Compound Name: Dimyristoyl phosphatidylglycerol

CAS No.: 57618-28-7

Cat. No.: B1228641

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of 1,2-dimyristoyl-sn-glycero-3-

phospho-(1'-rac-glycerol) (DMPG) vesicles using the extrusion method. This technique is

widely employed to produce unilamellar vesicles with a controlled and homogenous size

distribution, which is crucial for applications in drug delivery, membrane protein studies, and

biophysical research.[1][2][3]

Introduction
Liposome extrusion is a popular technique for downsizing multilamellar vesicles (MLVs) into

large unilamellar vesicles (LUVs) or small unilamellar vesicles (SUVs) by forcing a lipid

suspension through polycarbonate filters with defined pore sizes.[1][4] This method offers

several advantages, including reproducibility, the ability to control vesicle size, and applicability

to a wide range of lipid compositions.[3][5] DMPG, an anionic phospholipid, is often used in

vesicle formulations to increase stability and dispersion.[6] The preparation of DMPG vesicles

requires careful attention to temperature, as the extrusion process must be carried out above
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the lipid's gel-to-liquid-crystalline phase transition temperature (Tm), which for DMPG is

approximately 23°C.[6][7]

Experimental Protocols
The preparation of DMPG vesicles by extrusion involves two main stages: lipid film hydration to

form MLVs, followed by the extrusion of the MLV suspension to form unilamellar vesicles of a

desired size.

Protocol 1: Lipid Film Hydration
This protocol describes the formation of a thin lipid film and its subsequent hydration to form a

multilamellar vesicle suspension.

Materials:

1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DMPG)

Organic solvent (e.g., chloroform/methanol 2:1, v/v)[8]

Hydration buffer (e.g., 10 mM HEPES, 2 mM NaCl, pD 7.4)[7]

Round-bottom flask[8]

Rotary evaporator[8]

High-vacuum pump[8]

Procedure:

Lipid Dissolution: Dissolve the desired amount of DMPG in the organic solvent mixture in a

round-bottom flask. Ensure the final lipid concentration in the hydration buffer will be

between 5-20 mg/mL.[8]

Solvent Evaporation: Attach the flask to a rotary evaporator. Immerse the flask in a water

bath set to a temperature that facilitates solvent evaporation without degrading the lipid (e.g.,

40-50°C).[8] Evaporate the solvent under reduced pressure until a thin, uniform lipid film

forms on the inner surface of the flask.[8]
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Drying: To ensure complete removal of residual organic solvent, place the flask under a high

vacuum for at least 2 hours or overnight.[8][9]

Hydration: a. Pre-heat the hydration buffer and the flask containing the lipid film to a

temperature above the Tm of DMPG (e.g., 50°C).[7] b. Add the pre-heated hydration buffer

to the flask.[8] c. Agitate the flask vigorously (e.g., by vortexing or using a bath sonicator)

until the lipid film is completely detached and the solution appears milky.[8] This suspension

contains multilamellar vesicles (MLVs). d. Maintain the temperature above the Tm for at least

1 hour to ensure complete hydration.[8]

Protocol 2: Vesicle Sizing by Extrusion
This protocol details the process of reducing the size and lamellarity of the MLV suspension to

produce unilamellar vesicles.

Materials:

MLV suspension from Protocol 1

Mini-extruder device

Polycarbonate membranes with desired pore sizes (e.g., 400 nm, 200 nm, 100 nm)[6]

Filter supports[9]

Gas-tight syringes

Heating block or water bath[6]

Procedure:

Extruder Assembly: Assemble the mini-extruder with the desired polycarbonate membrane,

ensuring the filter supports are correctly placed.

Temperature Equilibration: Pre-heat the extruder to a temperature above the Tm of DMPG

(e.g., 40°C or 50°C) using a heating block.[6][7] Allow the assembled extruder to equilibrate

at this temperature for at least 15 minutes.[6][10]
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Loading the Sample: Load the MLV suspension into one of the gas-tight syringes and

carefully place it into the extruder. Place an empty syringe in the opposing slot.

Extrusion: Gently and steadily push the plunger of the filled syringe to pass the lipid

suspension through the polycarbonate membrane into the empty syringe. This constitutes

one pass.

Repetitive Extrusion: Repeat the extrusion process for a specific number of passes to

achieve a homogenous vesicle size distribution. A typical extrusion series involves sequential

extrusion through membranes of decreasing pore size. For example:

15 passes through a 400 nm membrane[6]

15 passes through a 200 nm membrane[6]

31 to 41 passes through a 100 nm membrane[6][7]

Vesicle Collection and Storage: Collect the final extruded vesicle solution. For immediate

use, vesicles can be kept at the extrusion temperature. For longer-term storage, store at

4°C, but be mindful of the lipid's phase transition.[9] Stability should be confirmed using

techniques like Dynamic Light Scattering (DLS) before use.[6]

Data Presentation
The following tables summarize quantitative data related to the preparation and

characterization of DMPG-containing vesicles by the extrusion method.

Table 1: Effect of Extrusion on Vesicle Size and Polydispersity Index (PDI)
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Lipid
Compositio
n

Extrusion
Pore Size

Number of
Passes

Mean
Diameter
(nm)

Polydispers
ity Index
(PDI)

Reference

DMPC/DMP

G
Unextruded N/A Micron-sized

Highly

polydisperse
[6]

DMPC/DMP

G
100 nm 41 119.9 ± 2.54 0.075 ± 0.010 [6]

DMPG 100 nm 31 Not specified

Relatively

monodispers

e

[7]

Egg PC 400 nm 20 ~360 Not specified [11]

Egg PC 100 nm 20 ~90 Not specified [11]

Egg PC 30 nm 20 ~60 Not specified [11]

Table 2: Influence of Extrusion Pressure on Vesicle Size

Desired Vesicle
Diameter

Membrane Pore
Size

Recommended
Pressure

Reference

30 nm 30 nm ~500 psi [12]

100 nm 100 nm 125 psi [12]

400 nm 400 nm ~25 psi [12]

Mandatory Visualizations
The following diagrams illustrate the key experimental workflows.
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Caption: Workflow for the preparation of multilamellar vesicles (MLVs) by the thin-film hydration

method.
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Caption: General workflow for the extrusion of multilamellar vesicles to produce unilamellar

vesicles.
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Caption: Sequential extrusion process to achieve a final desired vesicle size.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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